Cas no 1074-49-3 (5-bromo-N2-methyl-pyrimidine-2,4-diamine)

• Product Name: 5-bromo-N2-methyl-pyrimidine-2,4-diamine
• CAS No: 1074-49-3
• MF: C₅H₇BrN₄
• MW: 203.039879083633
• MDL: MFCD23986750
• CID: 4560030
• Update Time: 2025-09-23

5-bromo-N2-methyl-pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N2-methyl-2,4-pyrimidinediamine
• 5-Bromo-N2-methylpyrimidine-2,4-diamine
• SY246099
• CID 80797858
• 2,4-Pyrimidinediamine, 5-bromo-N2-methyl-
• 5-bromo-N2-methyl-pyrimidine-2,4-diamine

• MDL： MFCD23986750
• Inchi： 1S/C5H7BrN4/c1-8-5-9-2-3(6)4(7)10-5/h2H,1H3,(H3,7,8,9,10)
• InChI Key： ZVYGMPAVRMMGAS-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1N)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 63.8

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 355.1±45.0 °C at 760 mmHg
• Flash Point: 168.6±28.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-bromo-N2-methyl-pyrimidine-2,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)